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Compound of Interest

Compound Name: PF-06733804

Cat. No.: B15617577 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of PF-06733804, a pan-tropomyosin-related kinase (Trk) inhibitor.

Adherence to these guidelines is essential for ensuring the safety of all laboratory personnel.

PF-06733804 is classified as a hazardous substance with the following designations:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications necessitate stringent adherence to the personal protective equipment

(PPE) and handling procedures outlined below.

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory for all personnel handling PF-06733804.[1] The

following table summarizes the required PPE, which should be selected, maintained, and used

in accordance with established safety protocols.[1]
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Protection Type Required Equipment Purpose

Eye and Face Protection
Chemical safety goggles and a

face shield.[2][3]

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

subsequent irritation.

Body Protection

A laboratory coat worn over

long pants and closed-toe

shoes.[2]

To protect the skin from

accidental spills or contact.

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a certified chemical fume hood

or if there is a risk of

generating dust or aerosols.

To prevent inhalation of the

compound, which can cause

respiratory tract irritation.

Operational Plans: Handling and First Aid
A systematic approach to handling PF-06733804 is critical to minimize exposure risk. The

following workflow outlines the procedural steps for safe handling and immediate actions to be

taken in the event of an exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_contact_eye_skin_hazards_sop.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/74-routes-3
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_contact_eye_skin_hazards_sop.pdf
https://www.benchchem.com/product/b15617577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow: Handling PF-06733804

Handling Protocol

First Aid Protocol

Preparation:
- Don all required PPE.

- Verify fume hood is operational.

Weighing and Handling:
- Conduct all manipulations within a certified chemical fume hood.

Storage:
- Store in a tightly sealed, clearly labeled container in a cool, dry, well-ventilated area.

Skin Contact:
- Immediately flush with water for at least 15 minutes.

- Remove contaminated clothing.

Accidental
Exposure

Eye Contact:
- Immediately flush with water for at least 15 minutes.

- Seek immediate medical attention.

Inhalation:
- Move to fresh air.

- Seek immediate medical attention.

Ingestion:
- Do NOT induce vomiting.

- Seek immediate medical attention.

Post-Handling Cleanup:
- Decontaminate work surfaces.
- Properly dispose of all waste.

Click to download full resolution via product page

Caption: A logical workflow for the proper handling of PF-06733804 and immediate first aid

measures in case of accidental exposure.

Disposal Plan
The disposal of PF-06733804 and any contaminated materials must be managed as hazardous

waste. As a fluorinated organic compound, specific disposal protocols are required to prevent

environmental contamination.
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Waste Type Disposal Container Disposal Procedure

Solid Waste

Labeled, sealed container for

"Halogenated Organic Waste."

[4]

Collect all solid PF-06733804,

contaminated weighing

papers, and other solid

materials in this designated

container.

Liquid Waste

Labeled, sealed container for

"Halogenated Organic Waste."

[4]

Collect any solutions

containing PF-06733804 in a

compatible, sealed container.

The container must list all

contents, including solvents.

Contaminated PPE
Labeled, sealed container for

"Hazardous Waste."

All disposable PPE that has

come into contact with PF-

06733804 must be disposed of

as hazardous waste.

The following diagram illustrates the required steps for the safe disposal of PF-06733804.

Caption: A step-by-step workflow for the safe and compliant disposal of PF-06733804 waste.

Final disposal of halogenated organic compounds is typically achieved through high-

temperature incineration by a licensed hazardous waste disposal company.[4][5] This method

is designed to break down the stable chemical bonds and neutralize harmful by-products.[1]

Always consult with your institution's environmental health and safety department to ensure

compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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